[(Trifluoromethyl)sulfanyl]methanesulfinyl bromide
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Overview
Description
[(Trifluoromethyl)sulfanyl]methanesulfinyl bromide is a chemical compound characterized by the presence of trifluoromethyl and sulfanyl groups attached to a methanesulfinyl bromide core
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method involves the reaction of methanesulfinyl bromide with trifluoromethylthiol in the presence of a suitable catalyst under controlled temperature and pressure conditions .
Industrial Production Methods
Industrial production of [(Trifluoromethyl)sulfanyl]methanesulfinyl bromide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the desired product .
Chemical Reactions Analysis
Types of Reactions
[(Trifluoromethyl)sulfanyl]methanesulfinyl bromide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfonyl derivatives.
Reduction: Reduction reactions can convert the sulfinyl group to a sulfide.
Substitution: The bromide group can be substituted with other nucleophiles, leading to a variety of derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles like sodium azide for substitution reactions .
Major Products
The major products formed from these reactions include sulfonyl derivatives, sulfides, and various substituted compounds, depending on the specific reaction conditions and reagents used .
Scientific Research Applications
[(Trifluoromethyl)sulfanyl]methanesulfinyl bromide has several applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of trifluoromethylated compounds.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.
Industry: It is used in the production of specialty chemicals and materials with unique properties
Mechanism of Action
The mechanism of action of [(Trifluoromethyl)sulfanyl]methanesulfinyl bromide involves its interaction with molecular targets through its reactive functional groups. The trifluoromethyl and sulfanyl groups can participate in various chemical reactions, influencing the compound’s reactivity and interactions with other molecules. These interactions can affect molecular pathways and biological processes, making the compound of interest for further study .
Comparison with Similar Compounds
Similar Compounds
Trifluoromethylated Compounds: Compounds like trifluoromethyltrimethylsilane and sodium trifluoromethanesulfinate share the trifluoromethyl group and exhibit similar reactivity.
Sulfinyl Compounds: Methanesulfinyl chloride and related sulfinyl compounds have similar functional groups and chemical behavior
Uniqueness
[(Trifluoromethyl)sulfanyl]methanesulfinyl bromide is unique due to the combination of trifluoromethyl and sulfanyl groups, which impart distinct chemical properties and reactivity. This makes it a valuable compound for specialized applications in research and industry .
Properties
CAS No. |
61363-08-4 |
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Molecular Formula |
C2H2BrF3OS2 |
Molecular Weight |
243.1 g/mol |
IUPAC Name |
trifluoromethylsulfanylmethanesulfinyl bromide |
InChI |
InChI=1S/C2H2BrF3OS2/c3-9(7)1-8-2(4,5)6/h1H2 |
InChI Key |
ZRTJXHVYFUCGCX-UHFFFAOYSA-N |
Canonical SMILES |
C(SC(F)(F)F)S(=O)Br |
Origin of Product |
United States |
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